Cas no 20246-33-7 (D-Gulonic acid)

• Product Name: D-Gulonic acid
• CAS No: 20246-33-7
• MF: C₆H₁₂O₇
• MW: 196.155282974243
• CID: 279343
• PubChem ID: 152304
• Update Time: 2025-04-19

D-Gulonic acid Chemical and Physical Properties

Names and Identifiers

• D-Gulonic acid
• COATED ASCORBIC ACID,HUALONG STANDARD
• 20246-53-1
• AKOS006276377
• SCHEMBL338748
• 1HB2H1463Q
• Gulonic acid
• UNII-1HB2H1463Q
• 2,3,4,5,6-Pentahydroxyhexanoic acid
• (2R,3R,4S,5R)-2,3,4,5,6-pentahydroxyhexanoic acid
• 86853840-8490-4C46-9A98-0493810BCBC2
• D-gulonate
• CHEBI:87753
• Q27159899
• 20246-33-7
• DTXSID20174090
• Gulonic acid, D-

• Inchi： 1S/C6H12O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-5,7-11H,1H2,(H,12,13)/t2-,3+,4-,5-/m1/s1
• InChI Key： RGHNJXZEOKUKBD-KKQCNMDGSA-N
• SMILES： O[C@@H]([C@@H](CO)O)[C@H]([C@H](C(=O)O)O)O

Computed Properties

• Exact Mass: 196.05830272g/mol
• Monoisotopic Mass: 196.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• pka: pK (25°): 3.68
• Specific Rotation: D20 -6° (10 min) -38.6° (15 days)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives